Cas no 851713-74-1 (Curculigoside C)

• Product Name: Curculigoside C
• CAS No: 851713-74-1
• Molecular Formula: C₂₂H₂₆O₁₂
• Molecular Weight: 482.434648036957
• CID: 2087123
• PubChem ID: 137796508

Curculigoside C Properties

Names and Identifiers

• Curculigoside C
• 4-Hydroxy-2-[[(3-hydroxy-2,6-dimethoxybenzoyl)oxy]methyl]phenyl β-D-glucopyranoside (ACI)
• 851713-74-1
• (-)-Curculigoside C
• DA-62539
• [4-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 3-hydroxy-2,6-dimethoxybenzoate
• (4-hydroxy-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)methyl 3-hydroxy-2,6-dimethoxybenzoate
• XC171540

• InChIKey： SQZLLZXKGWZQGX-DRASZATQSA-N
• Inchi： 1S/C22H26O12/c1-30-14-6-4-12(25)20(31-2)16(14)21(29)32-9-10-7-11(24)3-5-13(10)33-22-19(28)18(27)17(26)15(8-23)34-22/h3-7,15,17-19,22-28H,8-9H2,1-2H3/t15-,17-,18+,19-,22-/m1/s1
• SMILES： C(C1C(OC)=CC=C(O)C=1OC)(=O)OCC1=CC(O)=CC=C1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 482.14242626g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 9
• Monoisotopic Mass: 482.14242626g/mol
• Heavy Atom Count: 34
• Complexity: 649
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides